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Compound of Interest

Compound Name: Ethyl 2-(chlorosulfonyl)acetate

Cat. No.: B1357092 Get Quote

Essential Safety and Handling Guide for Ethyl 2-
(chlorosulfonyl)acetate
This guide provides critical safety, handling, and disposal information for professionals working

with Ethyl 2-(chlorosulfonyl)acetate (CAS No: 55896-93-0). Adherence to these procedures

is essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective Equipment
(PPE)
Ethyl 2-(chlorosulfonyl)acetate is a corrosive liquid that can cause severe skin burns and eye

damage and may be corrosive to metals.[1][2] It also reacts with water.[3] A comprehensive

personal protective equipment strategy is mandatory to prevent exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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Situation Required PPE

General Laboratory Use & Handling

• Gloves: Chemical-resistant nitrile or neoprene

gloves. • Eye Protection: Snug-fitting safety

goggles.[4] • Body Protection: Standard

laboratory coat.

Weighing, Transferring & Operations with

Splash Potential

• Gloves: Double-gloving with chemical-resistant

gloves (nitrile, neoprene). • Eye/Face Protection:

Chemical splash goggles and a full-face shield.

[4] • Body Protection: Chemical-resistant apron

or coveralls over a lab coat. • Work Area: Always

conduct these operations within a certified

chemical fume hood.

Large-Scale Operations or Spill Response

• Gloves: Heavy-duty, chemical-resistant gloves

(e.g., butyl rubber).[5] • Eye/Face Protection:

Chemical splash goggles and a full-face shield.

[5] • Body Protection: Full chemical-resistant suit

or coveralls. • Respiratory Protection: An air-

purifying respirator with organic vapor cartridges

or a self-contained breathing apparatus may be

required depending on the spill size and

ventilation.[6][7][8]

Quantitative Safety Data
A summary of key quantitative safety and physical properties is provided below for quick

reference.

Table 2: Physical and Toxicological Properties
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Property Value

CAS Number 55896-93-0[1]

Molecular Formula C4H7ClO4S[7]

Molecular Weight 186.61 g/mol [7]

Flash Point 104 °F (40 °C)[6]

Storage Temperature
2-8°C (35.6-46.4°F) under an inert

atmosphere[6]

Toxicity (Inhalation, TLV) 10 ppm[6][7]

Toxicity (Ingestion, LD50, rat) 0.5 to 5.0 g/kg[6][7]

Operational and Disposal Plan
A systematic workflow is critical for safely managing Ethyl 2-(chlorosulfonyl)acetate from

receipt to disposal. The following diagram and procedural steps outline this process.
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Workflow for Handling Ethyl 2-(chlorosulfonyl)acetate

Key Safety Controls

1. Preparation & PPE

2. Chemical Handling
(In Fume Hood)

3. Post-Handling

Corrosive Liquid

Wear Full PPE

Inhalation Hazard

Use Fume Hood

4. Waste Collection

5. Decontamination Reactive with Water

Keep Dry

6. Final Disposal

Click to download full resolution via product page

Caption: Safe handling workflow for Ethyl 2-(chlorosulfonyl)acetate.
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Experimental Protocol: Step-by-Step Handling and
Disposal
1. Preparation and Pre-Handling

Area Setup: Ensure a certified chemical fume hood is operational. Clear the workspace of all

unnecessary items and incompatible materials, especially water and strong oxidizing agents.

[1][9]

Emergency Equipment: Confirm that a safety shower and eyewash station are accessible

and have been recently tested. Have spill control materials (e.g., sand, vermiculite) readily

available.[1]

Don PPE: Before handling the chemical, put on all required PPE as specified in Table 1.

2. Chemical Handling

Transport: When moving the chemical, use a secondary container to prevent spills.

Operations: Perform all work, including weighing and transferring, inside the chemical fume

hood to minimize inhalation exposure.[5]

Container Management: Keep the chemical container tightly sealed when not in use.[1] Avoid

contact with moisture.[1]

Storage: Store the chemical in its original container in a designated, cool, dry, and well-

ventilated area, under lock and key if possible.[1] The recommended storage temperature is

between 2-8°C.[6]

3. Spill Management

Small Spills: For minor spills within the fume hood, absorb the material with an inert, dry

absorbent like sand or vermiculite.[1] Place the contaminated absorbent into a sealed,

labeled container for hazardous waste disposal.

Large Spills: In the event of a large spill, evacuate the immediate area. Alert your institution's

Environmental Health and Safety (EHS) department immediately.
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4. Waste Collection and Disposal

Hazardous Waste: All materials contaminated with Ethyl 2-(chlorosulfonyl)acetate,

including disposable labware, absorbent materials, and contaminated PPE, must be treated

as hazardous waste.[5][10]

Waste Containers: Collect solid and liquid waste in separate, clearly labeled, sealed, and

chemically compatible containers.

Disposal Procedure: The final disposal must be conducted through a licensed hazardous

waste management facility.[1] Treatment may involve neutralization with soda-ash or soda-

lime followed by incineration or secure landfilling.[1] Always comply with local, state, and

federal regulations.[10]

5. Post-Handling Decontamination

Equipment: Thoroughly clean all non-disposable equipment and glassware after use.

Work Area: Decontaminate the work surface within the fume hood.

Empty Containers: Triple rinse empty containers with a suitable solvent. Then,

decontaminate them with a 5% aqueous sodium hydroxide or soda ash solution before

disposal or recycling.[1]

Personal Hygiene: After removing PPE, wash hands and any exposed skin thoroughly with

soap and water.[1] Contaminated work clothes should be laundered separately before reuse.

[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1357092?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_2_Sulfonylbis_1_phenylethanone.pdf
http://www.accelachem.com/cn/msds/SY424728.pdf
https://store.apolloscientific.co.uk/storage/msds/OR965629_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR965629_msds.pdf
http://www.accelachem.com/cn/msds/SY424728.pdf
https://store.apolloscientific.co.uk/storage/msds/OR965629_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR965629_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR965629_msds.pdf
https://www.benchchem.com/product/b1357092?utm_src=pdf-custom-synthesis
https://store.apolloscientific.co.uk/storage/msds/OR965629_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. 55896-93-0 | Ethyl 2-(chlorosulfonyl)acetate | Sulfonyl Chlorides | Ambeed.com
[ambeed.com]

3. synquestlabs.com [synquestlabs.com]

4. trimaco.com [trimaco.com]

5. benchchem.com [benchchem.com]

6. Ethyl 2-(Chlorosulfonyl)acetate CAS#: 55896-93-0 [m.chemicalbook.com]

7. Ethyl 2-(Chlorosulfonyl)acetate | 55896-93-0 [chemicalbook.com]

8. pppmag.com [pppmag.com]

9. fishersci.ca [fishersci.ca]

10. accelachem.com [accelachem.com]

To cite this document: BenchChem. [Personal protective equipment for handling Ethyl 2-
(chlorosulfonyl)acetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357092#personal-protective-equipment-for-
handling-ethyl-2-chlorosulfonyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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